Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Chemical Communications Pub Date: 2010-11-11 DOI: 10.1039/C0CC02965C

Abstract

An unusual two-dimensional bicyclic [V4O12]4-based coordination polymer with a novel maximum {Ag7}7+ cluster and containing five crystallographically-independent silver atoms was obtained and showed good photocatalytic activity for the degradation of methylene blue.

Graphical abstract: Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster
Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†
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